Cas no 1830-43-9 (2-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 2-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1830-43-9
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 4984520
• Update Time: 2025-10-10

2-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine
• NC1=C(C(=O)C2=NC=CC=C2)C=C(C=C1)C(F)(F)F

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)8-4-5-10(17)9(7-8)12(19)11-3-1-2-6-18-11/h1-7H,17H2
• InChI Key： HCJOXAWKMKPITB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(C2C=CC=CN=2)=O)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 3.3
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine

2-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine (CAS 1830-43-9): A Comprehensive Technical Overview

2-(2-Amino-5-(trifluoromethyl)benzoyl)pyridine (CAS 1830-43-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining an amino group and trifluoromethyl substitution, making it particularly valuable for modern drug discovery programs.

The compound's molecular formula C13H9F3N2O and molecular weight 266.22 g/mol reflect its moderate size and complexity. Its structural characteristics include a benzoylpyridine core with strategic functional group placements that enable diverse chemical modifications. Researchers particularly value the electron-withdrawing trifluoromethyl group at the 5-position, which significantly influences the compound's electronic properties and biological activity.

In pharmaceutical applications, 2-(2-amino-5-(trifluoromethyl)benzoyl)pyridine serves as a crucial building block for developing novel therapeutic agents. Recent studies highlight its potential in creating kinase inhibitors, with particular relevance to cancer research. The compound's ability to participate in hydrogen bonding through its amino group while maintaining good lipophilicity makes it attractive for drug design targeting protein-protein interactions.

The agrochemical industry has shown growing interest in CAS 1830-43-9 derivatives for developing next-generation crop protection agents. The trifluoromethyl group enhances the biological activity of resulting compounds while improving their environmental stability. Current research focuses on creating selective herbicides and fungicides with reduced ecological impact, addressing the agricultural sector's demand for sustainable solutions.

From a synthetic chemistry perspective, 2-(2-amino-5-(trifluoromethyl)benzoyl)pyridine offers multiple synthetic handles for further functionalization. The amino group readily undergoes acylation or alkylation reactions, while the pyridine nitrogen can participate in coordination chemistry or act as a hydrogen bond acceptor. These features make the compound valuable for creating diverse chemical libraries in medicinal chemistry programs.

The compound's physicochemical properties have been extensively characterized. It typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile shows moderate solubility in common organic solvents like DMSO and methanol, but limited water solubility, which is typical for this class of compounds. These characteristics are carefully considered during formulation development in pharmaceutical applications.

Recent advancements in high-throughput screening technologies have increased demand for CAS 1830-43-9 as a versatile scaffold for drug discovery. The compound's balanced properties make it suitable for creating fragment-based libraries, where its relatively small size allows for efficient exploration of chemical space. Pharmaceutical companies particularly value its potential in addressing challenging targets like protein-protein interactions and allosteric binding sites.

Environmental considerations for 2-(2-amino-5-(trifluoromethyl)benzoyl)pyridine derivatives follow standard protocols for industrial chemicals. Researchers emphasize developing synthetic routes that minimize waste and employ green chemistry principles. The compound's stability profile suggests it requires standard handling precautions in laboratory settings, with particular attention to proper ventilation and personal protective equipment during manipulation.

The global market for specialty pyridine derivatives like CAS 1830-43-9 continues to expand, driven by growing pharmaceutical R&D investments. Industry analysts project steady growth in demand, particularly from contract research organizations and academic research institutions engaged in drug discovery. The compound's versatility ensures its relevance across multiple therapeutic areas, including oncology, inflammation, and infectious diseases.

Quality control standards for 2-(2-amino-5-(trifluoromethyl)benzoyl)pyridine typically involve HPLC purity analysis, NMR characterization, and mass spectrometry confirmation. Reputable suppliers provide comprehensive analytical certificates detailing batch-specific characteristics. Researchers should verify these specifications when sourcing material for sensitive applications, particularly in pharmaceutical development where impurity profiles can significantly impact downstream processes.

Emerging applications for CAS 1830-43-9 include its use in material science and coordination chemistry. The compound's ability to form stable complexes with various metals has sparked interest in developing novel catalysts and functional materials. These applications leverage the compound's chelating properties and the electronic effects of its trifluoromethyl group to create materials with tailored properties.

For researchers considering 2-(2-amino-5-(trifluoromethyl)benzoyl)pyridine in their work, several key considerations emerge. The compound's structure-activity relationships should guide derivative design, with particular attention to how modifications affect pharmacokinetic properties. Synthetic strategies should account for the compound's sensitivity to strong acids or bases, which might affect the amino group or benzoyl moiety. Standard protective group chemistry often proves valuable in multi-step syntheses.

The scientific literature contains numerous references to CAS 1830-43-9 and its derivatives, reflecting its established position in medicinal chemistry. Recent patent analyses show growing intellectual property activity around this chemical scaffold, particularly in combination with other privileged structures. This trend underscores the compound's continuing relevance in innovative drug development programs addressing unmet medical needs.

Looking forward, 2-(2-amino-5-(trifluoromethyl)benzoyl)pyridine maintains strong potential as a versatile intermediate for diverse applications. Its unique combination of hydrogen bond donors and acceptors, coupled with the lipophilic trifluoromethyl group, provides exceptional opportunities for molecular design. As drug discovery paradigms evolve toward addressing more complex biological targets, compounds like CAS 1830-43-9 will likely play increasingly important roles in pharmaceutical innovation.